Cas no 1427429-75-1 (2-(Bromomethyl)-3-fluoropyridine hydrobromide)

• Product Name: 2-(Bromomethyl)-3-fluoropyridine hydrobromide
• CAS No: 1427429-75-1
• MF: C₆H₆Br₂FN
• MW: 270.924943447113
• MDL: MFCD22570235
• CID: 1088416
• PubChem ID: 73554160
• Update Time: 2025-10-14

2-(Bromomethyl)-3-fluoropyridine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-fluoropyridine hydrobromide
• 2-BroMoMethyl-3-fluoropyridine hydrobroMide
• 2-(bromomethyl)-3-fluoropyridine;hydrobromide
• 2-(Bromomethyl)-3-fluoropyridine hydrobromide (1:1)
• PB40630
• 2-(bromomethyl)-3-fluoropyridine HBR
• AMY18330
• 1427429-75-1
• C6H6Br2FN
• MFCD22570235
• AKOS022185451
• AS-34130
• 2-(Bromomethyl)-3-fluoropyridinehydrobromide
• CS-0052246
• A851946

• MDL： MFCD22570235
• Inchi： 1S/C6H5BrFN.BrH/c7-4-6-5(8)2-1-3-9-6;/h1-3H,4H2;1H
• InChI Key： QJAIKOKKJLQCSM-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=CN=1)F.Br

Computed Properties

• Exact Mass: 270.88305g/mol
• Monoisotopic Mass: 268.88510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-(Bromomethyl)-3-fluoropyridine hydrobromide

Comprehensive Overview of 2-(Bromomethyl)-3-fluoropyridine hydrobromide (CAS 1427429-75-1)

2-(Bromomethyl)-3-fluoropyridine hydrobromide (CAS 1427429-75-1) is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. This compound, featuring a bromomethyl group and a fluoropyridine backbone, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structural properties make it invaluable for cross-coupling reactions, nucleophilic substitutions, and other advanced organic transformations. Researchers and industry professionals frequently seek this compound for its versatility in drug discovery and material science applications.

The growing demand for fluorinated compounds in modern chemistry has positioned 2-(Bromomethyl)-3-fluoropyridine hydrobromide as a focal point in synthetic strategies. Fluorination is a key trend in pharmaceutical development, as it enhances metabolic stability and bioavailability. This aligns with current industry trends, where fluorine-containing APIs (Active Pharmaceutical Ingredients) dominate over 30% of newly approved drugs. The compound’s CAS 1427429-75-1 identifier ensures precise tracking in regulatory and safety documentation, a critical factor for compliance-driven sectors.

From a synthetic perspective, the bromomethyl moiety in this compound enables efficient functionalization, making it a preferred choice for heterocyclic chemistry. Its reactivity is often leveraged in palladium-catalyzed reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Additionally, the fluoropyridine core contributes to electronic modulation, influencing binding affinity in target molecules—a hot topic in medicinal chemistry discussions.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize derivatives of 2-(Bromomethyl)-3-fluoropyridine hydrobromide. Solvent-free reactions, catalytic systems, and energy-efficient protocols are gaining traction, reflecting broader environmental concerns. This compound’s role in high-throughput screening libraries also underscores its relevance in AI-driven drug design, a rapidly evolving field where computational tools optimize molecular properties before lab synthesis.

Storage and handling of CAS 1427429-75-1 require adherence to standard laboratory protocols, emphasizing stability under inert conditions. Its hygroscopic nature necessitates moisture-free environments, a detail frequently queried in chemical forums and technical databases. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity, ensuring reproducibility in research outcomes—a priority for peer-reviewed studies.

The compound’s applications extend beyond pharmaceuticals. In agrochemical research, it acts as a precursor for crop protection agents, addressing global food security challenges. Its structural motifs are also investigated in electronic materials, particularly for organic semiconductors, aligning with the surge in flexible electronics and renewable energy technologies.

In summary, 2-(Bromomethyl)-3-fluoropyridine hydrobromide (CAS 1427429-75-1) embodies the intersection of innovation and practicality. Its multifaceted utility in life sciences and advanced materials ensures sustained interest, while its compliance with regulatory standards solidifies its role in industrial and academic settings. As research paradigms shift toward precision synthesis and sustainability, this compound remains a cornerstone of modern chemical endeavors.